5-ethyl-N-[4-[(2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide

• IUPAC Name: 5-ethyl-N-[4-[(2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17FN2O3/c1-2-15-11-12-18(26-15)20(25)23-14-9-7-13(8-10-14)22-19(24)16-5-3-4-6-17(16)21/h3-12H,2H2,1H3,(H,22,24)(H,23,25)
• InChI Key: WMHZCMUVRBOHDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C20H17FN2O3
• Molecular Weight: 352.4 g/mol

Description

5-ethyl-N-[4-[(2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a furan ring, an ethyl group, and a fluorobenzoyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-N-[4-[(2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide typically involves multiple steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Ethyl Group: The ethyl group can be introduced via alkylation reactions using ethyl halides in the presence of a strong base.

Attachment of the Fluorobenzoyl Moiety: The fluorobenzoyl group can be attached through acylation reactions using 2-fluorobenzoyl chloride and a suitable amine.

Final Coupling: The final step involves coupling the furan ring with the fluorobenzoyl-substituted amine under appropriate conditions, such as using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-dimethylaminopyridine).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

5-ethyl-N-[4-[(2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide or electrophiles like bromine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with altered functional groups.

Scientific Research Applications

Chemistry

In chemistry, 5-ethyl-N-[4-[(2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic pathways and the development of novel compounds.

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules. It can serve as a probe to investigate enzyme mechanisms or as a ligand in receptor binding studies.

Medicine

In medicine, this compound is explored for its potential therapeutic properties. It may exhibit activity against certain diseases or conditions, making it a candidate for drug development.

Industry

In industrial applications, this compound can be used in the development of new materials or as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-ethyl-N-[4-[(2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction, gene expression, or metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 5-ethyl-N-[4-[(2-chlorobenzoyl)amino]phenyl]furan-2-carboxamide
• 5-ethyl-N-[4-[(2-bromobenzoyl)amino]phenyl]furan-2-carboxamide
• 5-ethyl-N-[4-[(2-methylbenzoyl)amino]phenyl]furan-2-carboxamide

Uniqueness

Compared to similar compounds, 5-ethyl-N-[4-[(2-fluorobenzoyl)amino]phenyl]furan-2-carboxamide is unique due to the presence of the fluorine atom in the benzoyl moiety. This fluorine atom can significantly influence the compound’s chemical reactivity, biological activity, and physical properties. The fluorine atom can enhance the compound’s stability, increase its lipophilicity, and improve its binding affinity to biological targets.